8-bromo-2-methylquinazolin-4-amine
Overview
Description
Scientific Research Applications
8-bromo-2-methylquinazolin-4-amine is widely used in scientific research applications. It has been used in the development of new drugs, in the synthesis of drugs, and in the study of biochemical pathways. It has also been used in the production of polymers and materials. This compound has been studied for its potential applications in cancer therapy, as it has been shown to inhibit the growth of certain cancer cell lines.
Mechanism of Action
Target of Action
8-Bromo-2-methylquinazolin-4-amine is a derivative of quinazoline, a heterocyclic compound known to be associated with various biological activities . Quinazoline derivatives have been found to exhibit analgesic, anti-inflammatory, anti-hypertensive, anti-bacterial, anti-diabetic, anti-malarial, sedative–hypnotic, anti-histaminic, anti-cancer, anti-convulsant, anti-tubercular, and anti-viral activities . .
Mode of Action
The mode of action of quinazoline derivatives is diverse and depends on the specific derivative and its biological target . For instance, some quinazoline derivatives have been found to inhibit biofilm formation in Pseudomonas aeruginosa, a mechanism regulated by the quorum sensing system . .
Biochemical Pathways
The biochemical pathways affected by quinazoline derivatives are diverse and depend on the specific derivative and its biological target . .
Pharmacokinetics
The pharmacokinetics of quinazoline derivatives, including their absorption, distribution, metabolism, and excretion (ADME) properties, can influence their bioavailability and therapeutic efficacy . .
Result of Action
Quinazoline derivatives have been found to exhibit a broad spectrum of biological activities, including antimicrobial and anti-inflammatory effects . .
Action Environment
The action, efficacy, and stability of quinazoline derivatives can be influenced by various environmental factors . .
Advantages and Limitations for Lab Experiments
One of the advantages of using 8-bromo-2-methylquinazolin-4-amine in laboratory experiments is its low cost. It is also relatively easy to synthesize, making it a convenient choice for research purposes. However, the exact mechanism of action of this compound is still not fully understood, and further research is needed in order to elucidate its effects.
Future Directions
There are several potential future directions for research on 8-bromo-2-methylquinazolin-4-amine. These include further studies into its mechanism of action, its potential applications in cancer therapy, and its interactions with proteins. In addition, further research is needed to explore the potential of this compound as a drug candidate. Other potential future directions include the development of new synthetic methods for the production of this compound and the exploration of its potential applications in other areas of medicinal chemistry.
Synthesis Methods
8-bromo-2-methylquinazolin-4-amine can be synthesized using a variety of methods, including the condensation reaction of 2-methylquinazoline and bromoacetate. The condensation reaction is catalyzed by an acid such as hydrochloric acid, and the reaction is conducted at a temperature of around 80°C. The product is then purified by recrystallization to obtain the desired this compound.
properties
| { "Design of the Synthesis Pathway": "The synthesis of 8-bromo-2-methylquinazolin-4-amine can be achieved through a multi-step process involving the conversion of starting materials into intermediate compounds, which are subsequently transformed into the final product.", "Starting Materials": [ "2-methylquinazolin-4(3H)-one", "sodium bromide", "ammonium chloride", "sodium hydroxide", "hydrogen peroxide", "acetic acid", "ethanol" ], "Reaction": [ "Step 1: 2-methylquinazolin-4(3H)-one is reacted with sodium bromide and ammonium chloride in acetic acid and ethanol to yield 8-bromo-2-methylquinazolin-4(3H)-one.", "Step 2: 8-bromo-2-methylquinazolin-4(3H)-one is treated with sodium hydroxide and hydrogen peroxide in water to form 8-bromo-2-methylquinazolin-4-ol.", "Step 3: 8-bromo-2-methylquinazolin-4-ol is reacted with ammonium chloride in ethanol to produce 8-bromo-2-methylquinazolin-4-amine." ] } | |
CAS RN |
1279724-72-9 |
Molecular Formula |
C9H8BrN3 |
Molecular Weight |
238.08 g/mol |
IUPAC Name |
8-bromo-2-methylquinazolin-4-amine |
InChI |
InChI=1S/C9H8BrN3/c1-5-12-8-6(9(11)13-5)3-2-4-7(8)10/h2-4H,1H3,(H2,11,12,13) |
InChI Key |
BQGYLPYMEUWYIQ-UHFFFAOYSA-N |
Canonical SMILES |
CC1=NC2=C(C=CC=C2Br)C(=N1)N |
Purity |
95 |
Origin of Product |
United States |
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